(R)-vinclozolin

• Molecular Formula: C12H9Cl2NO3
• Molecular Weight: 286.11 g/mol
• IUPAC Name: (5R)-3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-1,3-oxazolidine-2,4-dione
• InChI: InChI=1S/C12H9Cl2NO3/c1-3-12(2)10(16)15(11(17)18-12)9-5-7(13)4-8(14)6-9/h3-6H,1H2,2H3/t12-/m1/s1
• InChI Key: FSCWZHGZWWDELK-GFCCVEGCSA-N
• Isomeric SMILES: C[C@]1(C(=O)N(C(=O)O1)C2=CC(=CC(=C2)Cl)Cl)C=C
• SMILES: CC1(C(=O)N(C(=O)O1)C2=CC(=CC(=C2)Cl)Cl)C=C

Description

(R)-vinclozolin is a 3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-oxazolidinedione that is the (R)-enantiomer of vinclozolin. It is an enantiomer of a (S)-vinclozolin.

Scientific Research Applications

• Effects on Fetal Development : Vinclozolin is noted for its potential to disrupt fetal development, particularly in male rats. Research has shown that exposure to vinclozolin during critical periods of fetal development can lead to malformations in the reproductive system. This includes reduced anogenital distance, the presence of areolas and nipples, malformations of the phallus, and reduced weights of various reproductive organs (Wolf et al., 2000).

• Impact on Pubertal Development : Peripubertal exposure to vinclozolin has been shown to delay puberty, inhibit the development of androgen-dependent tissues, and alter androgen receptor function in male rats. This suggests that vinclozolin can have long-term effects on reproductive health if exposure occurs during critical developmental stages (Monosson et al., 1999).

• Biodegradation and Toxicity : Studies have also focused on the microbial biodegradation of vinclozolin and its toxic metabolite, 3,5-dichloroaniline. A specific strain of Rhodococcus sp. has been identified for its capability to biodegrade vinclozolin and its harmful metabolite, suggesting potential approaches for environmental remediation (Lee et al., 2008).

• Androgen Receptor Antagonist Activities : The antiandrogenic activity of vinclozolin and its metabolites has been studied extensively. These compounds act as androgen receptor antagonists, which can lead to reproductive health issues and developmental abnormalities (Wong et al., 1995).

• Influence on Endocrine Systems of Aquatic Species : Vinclozolin's impact extends to aquatic ecosystems, where it can affect the organisms living there. Studies on aquatic species like the rare minnow (Gobiocypris rarus) have shown that vinclozolin exposure can induce endocrine stress and alter gene expression related to hormonal and stress responses (Yang et al., 2011).

• Inhibition of Androgen Receptor Function : Vinclozolin and its metabolites have been found to inhibit androgen receptor function, which is believed to contribute to its developmental toxicity. This effect is considered highly plausible in humans and provides insight into the potential human health risks associated with exposure to vinclozolin (Kavlock & Cummings, 2005).